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Compound of Interest

Compound Name: Aniline nitrate

Cat. No.: B1235615 Get Quote

Aniline nitrate, with the chemical formula C₆H₈N₂O₃, is an organic salt formed from the

reaction of aniline, the simplest aromatic amine, with nitric acid.[1][2] This compound is of

interest to researchers due to its layered crystal structure and the extensive hydrogen bonding

network that governs its solid-state properties.[3] Its study provides insights into the interactions

between organic cations and inorganic anions, which is relevant in the fields of materials

science and crystal engineering.

Chemical and Physical Properties
Aniline nitrate is a solid at room temperature with a melting point of approximately 190°C.[4]

As a salt, it exhibits significantly different properties compared to its parent molecule, aniline,

which is an oily liquid at room temperature.[5] The formation of the anilinium cation (C₆H₅NH₃⁺)

and the nitrate anion (NO₃⁻) leads to a compound that is soluble in water.[2]

A summary of its key physicochemical properties is presented in the table below.
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Property Value Source

Molecular Formula C₆H₈N₂O₃ [4]

Molar Mass 156.14 g/mol [1]

Melting Point ~190°C (rough estimate) [4]

Boiling Point ~280.35°C (rough estimate) [4]

Density ~1.356 g/cm³ [4]

CAS Number 542-15-4 [1]

Molecular and Crystal Structure
The structure of aniline nitrate is characterized by the ionic interaction between the anilinium

cation and the nitrate anion.[3] The anilinium cation is formed by the protonation of the amino

group of the aniline molecule.[2]

Formation of Aniline Nitrate

Single-crystal X-ray diffraction studies have revealed that the crystal structure of aniline nitrate
consists of alternating organic and inorganic layers. The organic layers are composed of the

aromatic phenyl groups of the anilinium cations, while the inorganic layers contain the

ammonium groups (-NH₃⁺) and the nitrate anions (NO₃⁻).[3]

A defining feature of the crystal structure is the extensive network of hydrogen bonds.[2] These

are primarily N-H···O interactions between the hydrogen atoms of the anilinium's ammonium

group and the oxygen atoms of the nitrate anion.[2][3] These hydrogen bonds create a robust,

three-dimensional network that links the cations and anions, significantly influencing the

compound's stability and physical properties.[2]

Hydrogen Bonding in Aniline Nitrate

Spectroscopic Properties
Fourier Transform Infrared (FTIR) and Raman spectroscopy are valuable techniques for

investigating the vibrational modes of aniline nitrate. The spectra are a composite of the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chembk.com/en/chem/ANILINE%20NITRATE
https://pubchem.ncbi.nlm.nih.gov/compound/Aniline-nitrate
https://www.chembk.com/en/chem/ANILINE%20NITRATE
https://www.chembk.com/en/chem/ANILINE%20NITRATE
https://www.chembk.com/en/chem/ANILINE%20NITRATE
https://pubchem.ncbi.nlm.nih.gov/compound/Aniline-nitrate
https://www.benchchem.com/product/b1235615?utm_src=pdf-body
https://www.researchgate.net/publication/244614887_Anilinium_nitrate
https://www.benchchem.com/product/b1235615
https://www.benchchem.com/product/b1235615?utm_src=pdf-body
https://www.benchchem.com/product/b1235615?utm_src=pdf-body
https://www.researchgate.net/publication/244614887_Anilinium_nitrate
https://www.benchchem.com/product/b1235615
https://www.benchchem.com/product/b1235615
https://www.researchgate.net/publication/244614887_Anilinium_nitrate
https://www.benchchem.com/product/b1235615
https://www.benchchem.com/product/b1235615?utm_src=pdf-body
https://www.benchchem.com/product/b1235615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


vibrations from the anilinium cation and the nitrate anion.[2]

Key Vibrational Modes of Aniline Nitrate[6]

Vibrational Mode
Wavenumber
(cm⁻¹) - IR

Wavenumber
(cm⁻¹) - Raman

Assignment

C-H Stretch 3108-2970 - Phenyl Ring

N-O Stretch

(antisymmetric)
1340, 1306 1344 NO₃⁻ Anion

N-O Stretch

(symmetric)
1038, 1031 1035 NO₃⁻ Anion

Ring Breathing 1005 1004 Phenyl Ring

N-O Bending 749, 620 750 NO₃⁻ Anion

The formation of N-H···O hydrogen bonds typically results in a red-shift (a shift to lower

wavenumbers) and broadening of the N-H stretching bands in the FTIR spectrum.[2]

Experimental Protocols
Synthesis of Aniline Nitrate
The most direct method for synthesizing aniline nitrate is through the acid-base reaction

between aniline and nitric acid.[2]

Materials:

Aniline (C₆H₅NH₂)

Nitric acid (HNO₃, 65%)

Deionized water

Ice bath

Reaction flask
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Stirring apparatus

Procedure:[2]

Dissolve aniline in heated deionized water in a reaction flask.

Place the reaction flask in an ice bath to cool the solution.

While stirring, slowly and carefully add 65% nitric acid to the aniline solution. The addition

should be dropwise to control the exothermic reaction and maintain a temperature below

80°C to prevent unwanted oxidative side reactions.

Continue stirring for a period to ensure the reaction goes to completion.

The aniline nitrate product will precipitate out of the solution upon cooling.

The crystals can be collected by filtration, washed with a small amount of cold water, and

then dried.

Experimental Workflow for Aniline Nitrate

Characterization Methods
Single-Crystal X-ray Diffraction: This is the primary technique used to determine the precise

crystal structure, including bond lengths, bond angles, and the arrangement of ions in the

crystal lattice.[3]

FTIR and Raman Spectroscopy: These vibrational spectroscopy techniques are used to

identify the functional groups present and to study the effects of hydrogen bonding on the

molecular vibrations.[6]

Differential Scanning Calorimetry (DSC): This thermal analysis technique can be used to

determine the melting point and to investigate the occurrence of any phase transitions.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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